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Compound of Interest

Compound Name: Heparin Lithium salt

Cat. No.: B3069500 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

pediatric blood samples. Our goal is to ensure accurate and reliable results when using Lithium

Heparin as an anticoagulant.

Frequently Asked Questions (FAQs)
Q1: What is the optimal concentration of Lithium Heparin for pediatric blood samples?

The optimal concentration of Lithium Heparin depends on the specific tests being performed.

For most plasma-based chemistry analytes, a final concentration of 10-30 USP units/mL of

blood is recommended.[1] However, for blood gas analysis that includes ionized calcium, the

concentration should be less than 10 IU/mL to minimize interference.[1][2] It's crucial to adhere

to the manufacturer's specifications for the blood collection tubes being used.

Q2: Why is Lithium Heparin preferred over Sodium Heparin for pediatric samples?

Lithium Heparin is preferred when electrolyte measurements are required, as the use of

Sodium Heparin would falsely elevate sodium levels in the sample.[1][2] Since many pediatric

panels include electrolyte analysis, Lithium Heparin is the anticoagulant of choice to avoid such

analytical errors.

Q3: What are the common problems encountered when using Lithium Heparin in pediatric

blood collection?
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Common issues include:

Inadequate anticoagulation and clot formation: This often results from insufficient mixing of

the blood with the heparin after collection or using a heparin concentration that is too low.[2]

Hemolysis: Can be caused by excessive force during blood collection, improper needle size,

or vigorous mixing, leading to inaccurate test results.[3]

Analyte interference: Excess heparin can interfere with certain tests, particularly ionized

calcium, by binding to it.[1][4] Dilution of the sample with liquid heparin can also affect the

concentration of various analytes.[2][4][5]

Incorrect blood-to-anticoagulant ratio: Pediatric samples are often small, increasing the risk

of an incorrect ratio, which can lead to erroneous results.[6]

Q4: How can I troubleshoot clot formation in my pediatric samples?

To prevent clot formation, ensure immediate and thorough mixing of the blood with the Lithium

Heparin anticoagulant upon collection. Invert the collection tube gently 8-10 times.[3][6] Also,

verify that the blood collection tube is not expired and has the appropriate heparin

concentration for the volume of blood being drawn. In some cases, even concentrations as

high as 150 IU/mL may be insufficient to prevent clotting in certain blood specimens.[1]

Q5: What is "heparin resistance" and how does it affect pediatric samples?

Heparin resistance is a condition where a standard dose of heparin fails to produce the

expected level of anticoagulation.[7] This can be due to various factors, including antithrombin

deficiency or hypercoagulability.[7] In pediatric patients, especially those with inflammatory

conditions, this can be a concern. If heparin resistance is suspected, alternative anticoagulants

or specialized testing, such as anti-Xa assays, may be necessary to monitor anticoagulation.[7]

[8]
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Issue Potential Cause Recommended Action

Hemolyzed Sample

- Improper blood collection

technique (e.g., excessive

suction, small needle gauge).

[6]- Vigorous mixing of the

sample.[6]- Allowing the skin

prep to be wet during

venipuncture.[6]

- Use proper phlebotomy

techniques, ensuring a clean

venipuncture and slow, steady

blood flow.- Gently invert the

tube 8-10 times for mixing.[6]-

Ensure the skin preparation

agent is completely dry before

collection.[6]

Clotted Sample

- Inadequate or delayed mixing

of blood with heparin.[2]-

Insufficient heparin

concentration for the blood

volume.[1]

- Immediately after collection,

gently invert the tube 8-10

times.[3][6]- Ensure the correct

fill volume for the collection

tube is achieved.[3]

Aberrant Electrolyte Values

- Use of Sodium Heparin

instead of Lithium Heparin.[1]

[2]- Contamination from other

collection tubes (e.g., EDTA

tubes).[9]- Excessive heparin

concentration affecting ionized

calcium.[1][4]

- Use Lithium Heparin tubes for

electrolyte measurements.-

Follow the correct order of

draw for blood collection tubes

to prevent cross-

contamination.- For ionized

calcium, use tubes with a

heparin concentration of less

than 10 IU/mL.[1][2]

Inconsistent Blood Gas

Results

- Dilution of the sample with

liquid heparin.[2][4][5]- Air

bubbles in the sample.[10]

- Use dried (lyophilized)

heparin syringes or ensure the

liquid heparin volume is less

than 5% of the total blood

volume.[2][5]- Expel any air

bubbles from the syringe

immediately after collection.

[10]

Quantitative Data Summary
Table 1: Recommended Lithium Heparin Concentrations for Pediatric Blood Analysis
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Analyte/Test Panel

Recommended Final

Heparin Concentration

(IU/mL of blood)

Reference

General Plasma Chemistry 10 - 30 [1]

Blood Gas Analysis (pH, pCO₂,

pO₂)
< 200 [1][2]

Blood Gas with Ionized

Calcium
< 10 [1][2]

Balanced Heparin Syringe 50 [10]

Table 2: Effect of Excessive Heparin on Blood Gas and Electrolyte Parameters

Parameter
Effect of Increased Heparin

Concentration
Reference

pH Decrease [1][5]

pCO₂
Increase/Decrease (conflicting

reports)
[1][4][5]

Ionized Calcium (iCa²⁺) Decrease [1][4]

Potassium (K⁺) Decrease [4]

Sodium (Na⁺)
Decrease (with liquid heparin

dilution)
[4][5]

Hemoglobin (Hb)
Decrease (with liquid heparin

dilution)
[4][5]

Experimental Protocols
Protocol 1: Pediatric Blood Sample Collection using a
Lithium Heparin Microtainer
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Preparation: Gather all necessary materials: appropriate gauge needle, tube holder, Lithium

Heparin microtainer (green top), alcohol swabs, gauze, and bandages. Ensure the

microtainer is not expired.

Patient Identification: Positively identify the patient according to your institution's protocol.

Site Selection and Preparation: Select an appropriate venipuncture site. Cleanse the site

with an alcohol swab and allow it to air dry completely.[6]

Venipuncture: Perform the venipuncture. Once blood flow is established, gently press the

microtainer's collection rim against the puncture site to collect the blood via capillary action

or attach it to the tube holder for venous collection.

Fill Volume: Fill the microtainer to the indicated fill line to ensure the correct blood-to-

anticoagulant ratio.[3][6]

Mixing: As soon as the collection is complete, cap the microtainer and gently invert it 8-10

times to ensure thorough mixing of the blood with the lithium heparin.[3][6] Do not shake

vigorously.

Labeling: Label the microtainer with the patient's full name, date and time of collection, and

any other required identifiers.

Transport: Transport the sample to the laboratory promptly.

Protocol 2: Preparation of Plasma from Lithium Heparin
Samples

Centrifugation: Centrifuge the Lithium Heparin tube according to the laboratory's validated

protocol to separate the plasma from the blood cells.[3] The centrifugation speed and time

are critical for obtaining high-quality plasma.[11]

Plasma Aspiration: Carefully aspirate the supernatant (plasma) using a pipette without

disturbing the buffy coat or the red blood cell layer.

Aliquoting: Transfer the plasma to a clean, labeled secondary tube for analysis or storage.
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Storage: If not analyzed immediately, store the plasma at the appropriate temperature as

specified for the intended assays.

Visualizations

Sample Collection Sample Processing Analysis

1. Prepare Materials 2. Patient Identification 3. Site Preparation 4. Venipuncture & Collection 5. Ensure Correct Fill Volume 6. Immediate & Gentle Mixing 7. Centrifugation 8. Plasma Aspiration 9. Aliquoting 10. Perform Assay

Click to download full resolution via product page

Caption: Workflow for Pediatric Blood Sample Handling.
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Abnormal Test Result
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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